5-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-propan-2-ylthiophene-2-carboxylic acid

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonylamino]-3-propan-2-ylthiophene-2-carboxylic acid
• InChI: InChI=1S/C13H19NO4S/c1-7(2)8-6-9(19-10(8)11(15)16)14-12(17)18-13(3,4)5/h6-7H,1-5H3,(H,14,17)(H,15,16)
• InChI Key: DTZNIVXXKHAQIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(SC(=C1)NC(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C13H19NO4S
• Molecular Weight: 285.36 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. Attached to this ring is a carboxylic acid group (-COOH), which is a common functional group in organic chemistry and biochemistry. The molecule also contains an isobutyl group (2-methylpropan-2-yl), an ester group (oxycarbonyl), and an amine group (amino).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis process would depend on the starting materials available and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene ring, carboxylic acid group, ester group, and amine group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxylic acid group could undergo reactions such as esterification or decarboxylation. The amine group could participate in reactions such as amide formation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing harm to humans or the environment.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its properties in more detail, or developing new methods for its synthesis.

Please note that this is a general analysis based on the structure of the compound and its functional groups. For a more detailed and specific analysis, more information or experimental data would be needed.